6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
Cat. No. B1427389
Key on ui cas rn:
1309788-49-5
M. Wt: 150.22 g/mol
InChI Key: XQGNCGWYJNMRTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08658646B2
Procedure details
To a solution of 2-[1-hydroxy-meth-(Z)-ylidene]-5,5-dimethyl-cyclohexanone (1.64 g, 10.6 mmol) in MeOH (10 mL) was added hydrazine (0.33 mL, 10.6 mmol) dropwise. The exothermic reaction was controlled by intermitant use of an ice bath. The yellow reaction mixture was stirred at room temperature for 30 min then concentrated. The residue was dissolved in CH2Cl2 and washed with water. The organic layer was dried over MgSO4 and concentrated to afford 1.53 g (96%) of 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole as a yellow solid. 1H NMR (CDCl3, 300 MHz): δ (ppm) 7.32 (s, 1H), 2.55 (t, J=6.4 Hz, 2H), 2.44 (s, 2H), 1.53 (t, J=6.4 Hz, 2H), 1.01 (s, 6H).
Quantity
1.64 g
Type
reactant
Reaction Step One
Yield
96%
Identifiers
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REACTION_CXSMILES
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O/[CH:2]=[C:3]1\[C:4](=O)[CH2:5][C:6]([CH3:10])([CH3:9])[CH2:7][CH2:8]\1.[NH2:12][NH2:13]>CO>[CH3:9][C:6]1([CH3:10])[CH2:5][C:4]2[NH:13][N:12]=[CH:2][C:3]=2[CH2:8][CH2:7]1
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Inputs
Step One
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Name
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|
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Quantity
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1.64 g
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Type
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reactant
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|
Smiles
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O\C=C\1/C(CC(CC1)(C)C)=O
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Name
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|
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Quantity
|
0.33 mL
|
|
Type
|
reactant
|
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Smiles
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NN
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
|
The yellow reaction mixture was stirred at room temperature for 30 min
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The exothermic reaction
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CUSTOM
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Type
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CUSTOM
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Details
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was controlled by intermitant use of an ice bath
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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then concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in CH2Cl2
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WASH
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Type
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WASH
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Details
|
washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
The organic layer was dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
|
product
|
|
Smiles
|
CC1(CCC=2C=NNC2C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.53 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
